1-(3-methoxyphenyl)-3-(4-((4-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)-1H-imidazol-1-yl)methyl)phenyl)urea

• IUPAC Name: 1-(3-methoxyphenyl)-3-[4-[[4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]imidazol-1-yl]methyl]phenyl]urea
• InChI: InChI=1S/C27H24N6O4/c1-35-22-12-8-19(9-13-22)25-31-26(37-32-25)24-16-33(17-28-24)15-18-6-10-20(11-7-18)29-27(34)30-21-4-3-5-23(14-21)36-2/h3-14,16-17H,15H2,1-2H3,(H2,29,30,34)
• InChI Key: ZWUHRZOTECDTSO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NOC(=N2)C3=CN(C=N3)CC4=CC=C(C=C4)NC(=O)NC5=CC(=CC=C5)OC
• Molecular Formula: C27H24N6O4
• Molecular Weight: 496.5 g/mol

Description

1-(3-methoxyphenyl)-3-(4-((4-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)-1H-imidazol-1-yl)methyl)phenyl)urea is a useful research compound. Its molecular formula is C27H24N6O4 and its molecular weight is 496.527. The purity is usually 95%.
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Scientific Research Applications

Spectroscopic Characterization and Computational Study

A study on imidazole derivatives, including analysis through spectroscopic characterization and computational approaches, highlights the potential of such compounds in understanding reactivity and interactions at the molecular level. The research demonstrates the utility of these derivatives in exploring molecular electrostatic potential, Fukui functions, and interactions with water molecules, showcasing their importance in chemical reactivity studies (Hossain et al., 2018).

Antidiabetic Activity

Another application is observed in the synthesis and evaluation of novel dihydropyrimidine derivatives for their in vitro antidiabetic activity. This signifies the role of such chemical compounds in the development of new therapeutic agents targeting diabetes through enzyme inhibition mechanisms (Lalpara et al., 2021).

Enzyme Inhibition and Anticancer Investigations

The synthesis of urea derivatives, including studies on their enzyme inhibition and anticancer properties, presents an essential application in cancer research. The ability of these compounds to exhibit inhibitory activity against specific enzymes and show potential anticancer effects underscores their significance in developing novel anticancer therapies (Mustafa et al., 2014).

Antimicrobial Evaluation

Research into novel imidazole ureas and carboxamides containing dioxaphospholanes illustrates their antimicrobial potential. The synthesis and characterization of these compounds, followed by their evaluation against various microbial strains, highlight the application of such chemical structures in discovering new antimicrobial agents (Rani et al., 2014).